2-[(Ethylcarbamoyl)amino]-2-methylpropanoic acid

• IUPAC Name: 2-(ethylcarbamoylamino)-2-methylpropanoic acid
• InChI: InChI=1S/C7H14N2O3/c1-4-8-6(12)9-7(2,3)5(10)11/h4H2,1-3H3,(H,10,11)(H2,8,9,12)
• InChI Key: FICOUUMAOVAZHI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC(C)(C)C(=O)O
• Molecular Formula: C7H14N2O3
• Molecular Weight: 174.20 g/mol

Description

“2-[(Ethylcarbamoyl)amino]-2-methylpropanoic acid” is a chemical compound with the CAS Number: 953891-89-9. It has a molecular weight of 174.2 and is also known as N-[(ethylamino)carbonyl]-2-methylalanine. This compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H14N2O3/c1-4-8-6(12)9-7(2,3)5(10)11/h4H2,1-3H3,(H,10,11)(H2,8,9,12). This code provides a specific representation of the molecule’s structure. Unfortunately, a detailed structural analysis is not available in the retrieved resources.

Physical And Chemical Properties Analysis

This compound is a colorless, crystalline solid. It has a high melting point, greater than 200°C, and is soluble in water. The compound’s solubility can be influenced by the pH of the solvent and the nature of its R-group.

Scientific Research Applications

1. Molecular Complex Formation and Vibrational Assignments

The complex bis(1–hydroxy–2–methylpropan–2–aminium)selenate (C8H24N2O6Se) was synthesized using 2–amino–2–methylpropanol. X-ray diffraction analysis showed proton transfer from selenic acid to 2–amino–2–methylpropanol, forming HMPAS salt with H-bonding and ion pairing. This research aids in understanding molecular interactions and vibrational properties of similar complexes (Thirunarayanan et al., 2017).

2. Preparation of Fatty Acid Derivatives for GC–MS Analysis

A method was developed for preparing 4,4-dimethyloxazoline (DMOX) derivatives of fatty acids using 2-amino-2-methyl-1-propanol. This is significant for GC–MS analysis, especially for polyunsaturated fatty acids and acids with terminal double bonds, enhancing analytical techniques in biochemistry (Svetashev, 2011).

3. Synthesis of Dioxolanes and Oxazolidines

2-Amino-2-methylpropanol was used to synthesize oxazolidines through condensation with carbonyl compounds. This research contributes to the field of organic synthesis, demonstrating the utility of 2-amino-2-methylpropanol in producing cyclic compounds under specific conditions (Rohand et al., 2018).

Mechanism of Action

Target of Action

It is known that this compound is a derivative of amino acids , which play crucial roles in various biological processes, including protein synthesis, neurotransmitter regulation, and immune function.

Biochemical Pathways

Given its structural similarity to amino acids, it may be involved in pathways related to amino acid metabolism . Amino acids are fundamental to numerous metabolic pathways, including protein synthesis, neurotransmitter production, and energy metabolism.

Pharmacokinetics

They are metabolized in various tissues, particularly the liver, and excreted via the kidneys .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-[(Ethylcarbamoyl)amino]-2-methylpropanoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .